Cas no 110038-75-0 (Quinoxaline,1,2,3,4-tetrahydro-2-propyl-)

• Product Name: Quinoxaline,1,2,3,4-tetrahydro-2-propyl-
• CAS No: 110038-75-0
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 128679
• PubChem ID: 13863991
• Update Time: 2025-04-18

Quinoxaline,1,2,3,4-tetrahydro-2-propyl- Chemical and Physical Properties

Names and Identifiers

• Quinoxaline,1,2,3,4-tetrahydro-2-propyl-
• 2-PROPYL-1,2,3,4-TETRAHYDROQUINOXALINE
• Quinoxaline, 1,2,3,4-tetrahydro-2-propyl- (9CI)
• 110038-75-0
• AKOS017531156
• SCHEMBL16928475
• DTXSID40551465

• Inchi： 1S/C11H16N2/c1-2-5-9-8-12-10-6-3-4-7-11(10)13-9/h3-4,6-7,9,12-13H,2,5,8H2,1H3
• InChI Key： FAMBYBZXGOITNZ-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2NCC1CCC

Computed Properties

• Exact Mass: 176.13148
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06